Cas no 32864-11-2 (2-Chloro-\u200b3,\u200b4-\u200bdihydroxybenzaldehyde)

• Product Name: 2-Chloro-\u200b3,\u200b4-\u200bdihydroxybenzaldehyde
• CAS No: 32864-11-2
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• CID: 1453709
• PubChem ID: 598814
• Update Time: 2025-10-23

2-Chloro-\u200b3,\u200b4-\u200bdihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-3,4-dihydroxy-
• DTXSID60908331
• 2-chloro-3,4-dihydroxy benzaldehyde
• STK400022
• EN300-6767999
• A1-01159
• DB-116671
• AKOS000313160
• 103339-64-6
• 32864-11-2
• 2-Chloro-3,4-dihydroxybenzaldehyde #
• 2-Chloro-3,4-dihydroxybenzaldehyde
• SCHEMBL1982095
• 2-chloroprotocatechualdehyde
• 2-Chloro-\u200b3,\u200b4-\u200bdihydroxybenzaldehyde

• Inchi： 1S/C7H5ClO3/c8-6-4(3-9)1-2-5(10)7(6)11/h1-3,10-11H
• InChI Key： YUPJFIXFTKCVSF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C=O)O)O

Computed Properties

• Exact Mass: 171.99275
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Additional information on 2-Chloro-\u200b3,\u200b4-\u200bdihydroxybenzaldehyde

2-Chloro-3,4-Dihydroxybenzaldehyde (CAS No 32864-11-2): A Comprehensive Overview

Introduction to 2-Chloro-3,4-Dihydroxybenzaldehyde

2-Chloro-3,4-dihydroxybenzaldehyde, also known by its CAS registry number 32864-11-2, is a versatile aromatic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at position 2, hydroxyl groups at positions 3 and 4, and an aldehyde group at position 1. The presence of these functional groups makes it a valuable molecule for both academic research and industrial applications.

The compound has been extensively studied for its potential in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and its ability to act as a precursor in the synthesis of complex organic molecules.

Structural Features and Physical Properties

The molecular structure of 2-chloro-3,4-dihydroxybenzaldehyde is highly symmetrical due to the placement of substituents on the benzene ring. This symmetry contributes to its stability and reactivity under various chemical conditions. The compound has a molecular formula of C7H5ClO3 and a molecular weight of approximately 176.58 g/mol.

Its physical properties include a melting point of around 150°C and a boiling point of about 300°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane.

Synthesis and Chemical Reactions

The synthesis of 2-chloro-3,4-dihydroxybenzaldehyde typically involves multi-step reactions starting from readily available aromatic precursors. One common method involves the chlorination of resorcinol derivatives followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

The compound undergoes various chemical reactions due to the reactivity of its functional groups. For instance, the aldehyde group can participate in condensation reactions such as the Perkin reaction or Claisen-Schmidt condensation, leading to the formation of complex aromatic compounds.

Applications in Pharmacology and Drug Discovery

Recent studies have focused on the pharmacological properties of 2-chloro-3,4-dihydroxybenzaldehyde, particularly its anti-inflammatory and antioxidant activities. Research conducted at leading pharmaceutical institutions has demonstrated that this compound exhibits potent inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition, the compound has shown potential as a lead molecule for developing agents against neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate oxidative stress pathways makes it an attractive target for further investigation.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of 2-chloro-3,4-dihydroxybenzaldehyde is crucial for its sustainable use in industrial applications. Recent studies have assessed its biodegradability under aerobic conditions, indicating that it undergoes rapid degradation by microbial action under controlled laboratory settings.

Safety considerations include proper handling during synthesis and storage to prevent exposure to sensitive conditions that may lead to decomposition or release of harmful byproducts.

Conclusion: The Future Prospects of 2-Chloro-3,4-Dihydroxybenzaldehyde

In conclusion, 2-chloro-3,4-dihydroxybenzaldehyde (CAS No 32864-11-2) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative research directions in pharmacology, agrochemistry, and material science.

Ongoing research continues to uncover new potential uses for this compound, ensuring its relevance in both academic and industrial settings for years to come.